tert-Butyl ((3-aminobenzo[d]isoxazol-5-yl)methyl)carbamate

• IUPAC Name: tert-butyl N-[(3-amino-1,2-benzoxazol-5-yl)methyl]carbamate
• InChI: InChI=1S/C13H17N3O3/c1-13(2,3)18-12(17)15-7-8-4-5-10-9(6-8)11(14)16-19-10/h4-6H,7H2,1-3H3,(H2,14,16)(H,15,17)
• InChI Key: ZCIZHSBBBSRKEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC2=C(C=C1)ON=C2N
• Molecular Formula: C13H17N3O3
• DSSTOX Substance ID: DTXSID80634923
• Molecular Weight: 263.29 g/mol
• CAS RN: 368426-88-4

Description

“tert-Butyl ((3-aminobenzo[d]isoxazol-5-yl)methyl)carbamate” is a chemical compound used in scientific research. Its unique structure allows for diverse applications, ranging from drug synthesis to analytical chemistry.

Molecular Structure Analysis

The molecular structure of “tert-Butyl ((3-aminobenzo[d]isoxazol-5-yl)methyl)carbamate” is represented by the InChI code: 1S/C12H15N3O3/c1-12(2,3)17-11(16)14-10-8-6-7(13)4-5-9(8)18-15-10/h4-6H,13H2,1-3H3,(H,14,15,16). The molecular weight of the compound is 249.27.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of tert-Butyl ((3-aminobenzo[d]isoxazol-5-yl)methyl)carbamate:

Anticonvulsant Activities

A series of derivatives have been synthesized and evaluated for their anticonvulsant activities, indicating the compound’s potential in this field.

Organic Synthesis

The compound’s steric hindrance and thermal stability make it a candidate for organic synthesis applications, although it may be prone to certain reactions like deboron protonation.

Life Sciences Research

It is used in life sciences research, contributing to a wide range of fields from advanced technology studies to environmental measurements.

Chemical Sourcing and Procurement

The compound is available for bulk custom synthesis, indicating its importance in chemical sourcing and procurement for further research and development.

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P305, P338, P351. It’s recommended to refer to the Material Safety Data Sheet (MSDS) for complete safety and handling instructions.

Future Directions

Isoxazole, an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions, is of immense importance because of its wide spectrum of biological activities and therapeutic potential. Therefore, the development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research.

Mechanism of Action

Target of Action

The primary targets of “tert-Butyl ((3-aminobenzo[d]isoxazol-5-yl)methyl)carbamate” are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles in biological systems .

Mode of Action

Given its structural similarity to other benzisoxazole derivatives, it may interact with its targets through hydrogen bonding and hydrophobic interactions .

Pharmacokinetics

It is known that the compound is a solid at room temperature and should be stored in a refrigerator . These properties may have implications for its bioavailability and pharmacokinetics.

Action Environment

Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s action .